N-Nitroso Lidocaine

• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol
• InChI: InChI=1S/C14H21N3O2/c1-5-16(6-2)10-13(18)17(15-19)14-11(3)8-7-9-12(14)4/h7-9H,5-6,10H2,1-4H3
• InChIKey: JKXZTMVLUATZPM-UHFFFAOYSA-N

N-Nitroso Lidocaine NDSRI Reference Standard

N-Nitroso Lidocaine, specifically the N-nitroso-desethyl lidocaine form (N-(2,6-Dimethylphenyl)-2-(ethyl(nitroso)amino)acetamide, CAS 3033377-17-9 or 86756-31-2 depending on the specific EP impurity designation), is a nitrosamine drug substance-related impurity (NDSRI) formed through nitrosation of secondary amine precursors present in lidocaine active pharmaceutical ingredients and drug products [1]. It belongs to the class of N-nitroso compounds that carry genotoxic and carcinogenic potential, triggering stringent regulatory oversight under ICH M7 guidelines [2]. Unlike simple small-molecule nitrosamines such as NDMA or NDEA, NDSRIs like N-Nitroso Lidocaine are structurally unique to their parent API, requiring dedicated reference standards for accurate identification, quantification, and method validation that cannot be substituted by generic nitrosamine standards.

Specific Impurity Identity N-nitroso-desethyl lidocaine (EP Impurity D), distinct from other lidocaine NDSRIs.

Regulatory Context Supports ICH M7 risk assessment for lidocaine API and drug product nitrosamine control.

Analytical Workflow Required for LC-MS/GC-MS method validation, quantification, and system suitability.

Purity Grade Certified >99.0% by GC, characterized by 1H NMR, IR, and MS for primary calibration.

• [1] Kalauz A, Horváth V, Kapui I. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products. J Pharm Sci. 2025;114(9):103921. doi:10.1016/j.xphs.2025.103921. View Source
• [2] ICH M7(R2): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2023. View Source

Non-Interchangeability of N-Nitroso Lidocaine Standards

Within the lidocaine impurity landscape alone, different N-nitroso derivatives exhibit dramatically divergent carcinogenic potency categorizations under the CPCA framework: N-nitroso-desethyl lidocaine (EP Impurity D) is assigned to Category 2 with an acceptable intake (AI) of only 100 ng/day, whereas N-nitroso-lidocaine EP Impurity E was previously categorized as Category 4 with an AI of 1500 ng/day—a 15-fold difference driven solely by structural features such as the β-amido electron-withdrawing group [1]. This means that a reference standard for one N-nitroso lidocaine impurity cannot serve as a surrogate for another, even within the same API family. Furthermore, NDSRIs derived from other local anesthetics (e.g., N-nitroso bupivacaine, N-nitroso mepivacaine) possess distinct molecular structures that yield different chromatographic retention times, mass spectrometric fragmentation patterns, and CPCA scores, making cross-analyte substitution analytically invalid and regulatorily non-compliant [2].

This Standard

N-Nitroso-Desethyl Lidocaine (Imp. D)

CPCA Category 2 (AI 100 ng/day). Validated for lidocaine impurity quantification.

Potential Substitute

N-Nitroso Lidocaine EP Impurity E

CPCA Category 4 (AI 1500 ng/day). 15-fold difference in acceptable intake may lead to risk underestimation.

This Standard

Lidocaine-specific NDSRI

Retention time and MS fragmentation matched to desethyl lidocaine structure.

Potential Substitute

Other NDSRI (e.g., Bupivacaine, Mepivacaine)

Chromatographic and mass spectrometric profiles differ, making cross-analyte use analytically invalid.

This Standard

Authentic NDSRI reference

Structurally specific to lidocaine, required for ICH M7 method validation.

Potential Substitute

Generic Nitrosamine (NDMA/NDEA) Standard

Small-molecule standards do not match the NDSRI fragmentation pattern or regulatory reporting threshold.

• [1] Health Canada / USP Nitrosamines Discussion Forum: CPCA category reassignment of N-nitroso-desethyl-lidocaine to Category 2 (100 ng/day) vs. N-nitroso-lidocaine EP Impurity E originally Category 4 (1500 ng/day). March 2024. View Source
• [2] EMA/451665/2023: Appendix 2 – Carcinogenic Potency Categorisation Approach (CPCA) for N-nitrosamine impurities. European Medicines Agency; 2023. View Source

N-Nitroso Lidocaine Differentiation Evidence

CPCA Category Classification Difference Across N-Nitroso Lidocaine Forms

N-Nitroso-desethyl lidocaine (the primary N-Nitroso Lidocaine reference standard form) is classified as CPCA Category 2 with an acceptable intake (AI) of 100 ng/day, reflecting a higher predicted carcinogenic potency [1]. In contrast, N-nitroso-lidocaine EP Impurity E—a distinct N-nitroso derivative of the same parent API—was originally assigned CPCA Category 4 with an AI of 1500 ng/day [1]. The 15-fold difference is attributed to the β-amido electron-withdrawing group effect: N-nitroso-desethyl lidocaine carries one β-amido EWG (score contribution +1, total score 2 → Category 2), while Impurity E bears β-amido EWGs on both sides of the nitroso bond (score contribution +2, total score 4 → Category 4) [1]. This demonstrates that not all N-nitroso lidocaine impurities carry equivalent regulatory risk, and procurement of the correct impurity-specific reference standard is essential for accurate risk assessment.

CPCA Category Classification

Head-to-head

Cat. 2 (AI=100 ng/day) vs. Cat. 4 (AI=1500 ng/day)

Supports impurity-specific regulatory risk assessment.

15-fold AI difference due to β-amido EWG count. Reported CPCA structural scoring.

Evidence Dimension	CPCA carcinogenic potency category and acceptable intake limit
Target Compound Data	N-Nitroso-desethyl lidocaine: CPCA Category 2, AI = 100 ng/day
Comparator Or Baseline	N-Nitroso-lidocaine EP Impurity E: CPCA Category 4, AI = 1500 ng/day
Quantified Difference	Category 2 vs. Category 4; 15-fold lower AI (100 vs. 1500 ng/day)
Conditions	CPCA structural scoring system based on α-hydrogen count, activating features, and β-carbon electron-withdrawing group effects per Health Canada / EMA / FDA regulatory framework

Why This Matters

Procuring the incorrect N-nitroso lidocaine impurity standard (e.g., Impurity E instead of desethyl-lidocaine) would lead to a 15-fold underestimation of regulatory risk and potential non-compliance with the applicable AI limit.

• [1] Health Canada / USP Nitrosamines Discussion Forum: CPCA category reassignment of N-nitroso-desethyl-lidocaine to Category 2 (100 ng/day) vs. N-nitroso-lidocaine EP Impurity E originally Category 4 (1500 ng/day). March 2024. View Source

Lidocaine Salt Form and Nitrosamine Formation

A 2025 study by Kalauz et al. quantified nitrosamine formation in lidocaine semi-solid (ointment) and liquid (injection) formulations under actual production conditions [1]. N-nitroso-desethyl lidocaine was detected at levels of 100–200 ppb in tested formulations, while the co-occurring N-nitrosodiethylamine (NDEA) was found at 26.5–53.0 ppb [1]. Crucially, the extent of nitrosamine formation was demonstrated to be not only time-, temperature-, and nitrite-dependent but also significantly different between the base form and the hydrochloride salt form of lidocaine API [1]. At 70°C/3 h (ointment conditions), nitrosamine generation in the base form exceeded that in the salt form, whereas at 125°C/15 min (injection conditions), the salt form exhibited greater nitrosamine formation—indicating that formulation and API salt selection directly modulate the risk of generating N-nitroso-desethyl lidocaine [1].

Salt Form & Formation

Head-to-head

Base vs. HCl salt; 100–200 ppb detected vs. 26.5–53.0 ppb NDEA

API form modulates nitrosamine generation risk.

Differential formation at 70°C (ointment) vs. 125°C (injection). Source-specific study context.

Evidence Dimension	N-nitroso-desethyl lidocaine concentration in drug product under manufacturing conditions
Target Compound Data	N-nitroso-desethyl lidocaine: 100–200 ppb (limit of test); formation rate varies with API form (base vs. HCl salt) and temperature (70°C vs. 125°C)
Comparator Or Baseline	NDEA (co-occurring small-molecule nitrosamine): 26.5–53.0 ppb in the same formulations
Quantified Difference	N-nitroso-desethyl lidocaine detected at approximately 2–7.5× the ppb level of NDEA in the same formulations; formation rate differentially modulated by API salt form
Conditions	GC-MS and HPLC-MS analysis; ointment processed at 70°C/3 h; injection processed at 125°C/15 min; nitrite detected at ppb levels in excipients, amine precursors at ppm levels from API degradation

Why This Matters

Formulation scientists selecting the lidocaine API salt form for drug product development must account for the differential N-nitroso-desethyl lidocaine formation risk, as the choice between base and hydrochloride salt directly influences achievable nitrosamine impurity levels relative to the 100 ng/day AI limit.

• [1] Kalauz A, Horváth V, Kapui I. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products. J Pharm Sci. 2025;114(9):103921. doi:10.1016/j.xphs.2025.103921. View Source

Reference Standard Purity Grade Differentiation

Commercially available N-Nitroso Lidocaine reference standards demonstrate differentiated purity specifications depending on the specific impurity form and intended analytical use case [1]. The N-Nitroso Lidocaine EP Impurity D (N-nitroso-desethyl lidocaine) reference standard is certified at >99.0% purity by GC, with complementary characterization by 1H NMR, IR, and mass spectrometry (ESI), and specified storage at 2–8°C . In comparison, the N-Nitroso Lidocaine EP Impurity G (N-(2,6-Dimethylphenyl)-2-(isopropyl(nitroso)amino)acetamide, MW 249.3) is certified at >98% purity by HPLC, with 1H NMR and mass confirmation [1]. While both meet regulatory requirements for reference standards, the higher purity and orthogonal characterization suite of Impurity D make it more suitable for primary quantitative method validation, whereas Impurity G serves as a secondary identification standard.

Purity Grade Differentiation

Specification review

>99.0% (GC) Imp. D vs. >98% (HPLC) Imp. G

Guides procurement for primary quantification vs. identification.

Orthogonal characterization (NMR, IR, MS) for Impurity D. Data to verify.

Evidence Dimension	Reference standard purity grade and analytical characterization
Target Compound Data	EP Impurity D: >99.0% (GC), characterized by 1H NMR, IR, MS (ESI), solubility in chloroform/methanol, storage 2–8°C
Comparator Or Baseline	EP Impurity G: >98% (HPLC), characterized by 1H NMR and MS, storage 2–8°C, MW 249.3 vs. 235.3 for Impurity D
Quantified Difference	>99.0% vs. >98% purity; different analytical methodologies (GC vs. HPLC); distinct molecular identities (desethyl vs. isopropyl-nitroso derivative)
Conditions	Certificate of Analysis data from Naarini (Impurity D) and Allmpus (Impurity G); both materials stored under refrigerated conditions (2–8°C)

Why This Matters

Procurement decisions must align the specific N-nitroso lidocaine impurity form and its certified purity grade with the intended analytical application, as GC-grade purity (>99.0%) is preferred for quantification while HPLC-grade purity (>98%) is adequate for identification and qualification purposes.

• [1] Allmpus. Certificate of Analysis: N-Nitroso Lidocaine EP Impurity G. Product Number ALL-N06571; Purity by HPLC: 98%. View Source

Analytical Detection Limits: 100–200 ppb for N-Nitroso-Desethyl Lidocaine vs. 26.5–53.0 ppb for NDEA—Different Sensitivity Requirements Driving Method Validation Strategy

The Kalauz et al. (2025) study established that the analytical testing limits applied to N-nitroso-desethyl lidocaine in lidocaine drug products were 100–200 ppb, compared to 26.5–53.0 ppb for N-nitrosodiethylamine (NDEA) in the same sample matrices [1]. This difference reflects the distinct acceptable intake limits for each nitrosamine: NDEA has an AI of 26.5 ng/day based on robust carcinogenicity data, whereas N-nitroso-desethyl lidocaine has a CPCA-derived AI of 100 ng/day [1]. Consequently, an analytical method validated for NDEA at 26.5 ppb sensitivity cannot be directly applied to N-nitroso-desethyl lidocaine without revalidation at the appropriate detection range, because the required reporting threshold differs by a factor of approximately 3.8×, and the mass spectrometric fragmentation patterns are compound-specific [1].

Analytical Detection Limits

Cross-study comparable

100–200 ppb (Target) vs. 26.5–53.0 ppb (NDEA)

Supports dedicated method validation strategy for NDSRI.

Approx. 3.8× higher reporting threshold. Requires compound-specific MS detection.

Evidence Dimension	Analytical testing limit (ppb) required for nitrosamine quantification in drug product
Target Compound Data	N-nitroso-desethyl lidocaine: 100–200 ppb testing limit; AI = 100 ng/day
Comparator Or Baseline	NDEA: 26.5–53.0 ppb testing limit; AI = 26.5 ng/day
Quantified Difference	Approximately 3.8-fold higher analytical testing limit for N-nitroso-desethyl lidocaine vs. NDEA; AI ratio of 100:26.5 ng/day (3.8:1)
Conditions	GC-MS and HPLC-MS analysis of lidocaine semi-solid and liquid pharmaceutical formulations; production-relevant temperatures (70°C and 125°C)

Why This Matters

Analytical laboratories cannot use a single nitrosamine method developed for NDEA quantification to comply with N-nitroso-desethyl lidocaine testing requirements; dedicated method validation with the specific reference standard at the appropriate ppb range is mandatory for ICH M7 compliance.

• [1] Kalauz A, Horváth V, Kapui I. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products. J Pharm Sci. 2025;114(9):103921. doi:10.1016/j.xphs.2025.103921. View Source

N-Nitroso Lidocaine Reference Standard Applications

ANDA/NDA Method Validation for NDSRI Control

When submitting an ANDA or NDA for a lidocaine-containing drug product, regulatory authorities require that the analytical method is validated using the correct NDSRI reference standard that matches the impurity's structural identity and CPCA category. As demonstrated, N-nitroso-desethyl lidocaine is classified as CPCA Category 2 (AI = 100 ng/day) [1], and methods must achieve quantification limits within the 100–200 ppb range established in published studies [2]. Using the wrong N-nitroso lidocaine form (e.g., Impurity E, formerly Category 4) would invalidate the risk assessment and method validation, potentially resulting in regulatory deficiency letters. The >99.0% (GC) purity reference standard (EP Impurity D) provides the characterization depth required for primary method calibration .

Salt Form Screening to Reduce Nitrosamine Formation

Pharmaceutical formulation scientists developing lidocaine drug products must select between the base and hydrochloride salt forms of the API. Evidence from the Kalauz et al. (2025) study shows that the extent of N-nitroso-desethyl lidocaine formation is differentially modulated by the API salt form, with the base form generating higher levels under ointment processing conditions (70°C/3 h) and the salt form generating higher levels under injection sterilization conditions (125°C/15 min) [1]. By using the authentic N-nitroso-desethyl lidocaine reference standard during forced degradation and formulation stress studies, development teams can quantitatively rank API salt-form candidates and select the option that minimizes nitrosamine generation under their specific manufacturing process conditions.

QC Batch Release Testing for Lidocaine Under ICH M7

QC laboratories performing batch release testing of lidocaine APIs and finished drug products require a characterized N-nitroso-desethyl lidocaine reference standard to quantify this impurity against the 100 ng/day AI limit. The compound-specific fragmentation pattern confirmed by GC-MS and HPLC-MS necessitates the use of the authentic standard rather than a surrogate nitrosamine [1]. The differentiated purity specifications (e.g., >99.0% GC for Impurity D vs. >98% HPLC for Impurity G) [2] enable QC laboratories to select the appropriate grade based on whether the application is quantitative release testing, identification, or system suitability assessment.

Application

Selection Property

Validation Focus

ANDA/NDA Method Validation for NDSRI Control

Structural identity and CPCA category match

Validate quantification limits to 100–200 ppb, meeting 100 ng/day AI threshold

API Salt Form Screening

API form-dependent nitrosation kinetics

Forced degradation at 70°C and 125°C; select salt form minimizing impurity generation

QC Batch Release Testing

>99.0% GC purity grade for trace analysis

Quantification against ICH M7 threshold; compound-specific MS fragmentation review

• [1] Health Canada / USP Nitrosamines Discussion Forum: CPCA category reassignment of N-nitroso-desethyl-lidocaine to Category 2 (100 ng/day). March 2024. View Source
• [2] Kalauz A, Horváth V, Kapui I. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products. J Pharm Sci. 2025;114(9):103921. View Source
• [3] Allmpus. Certificate of Analysis: N-Nitroso Lidocaine EP Impurity G. Purity by HPLC: 98%. View Source